Cas no 67036-44-6 (Methyl 2-(5-oxopyrrolidin-2-yl)acetate)

• Product Name: Methyl 2-(5-oxopyrrolidin-2-yl)acetate
• CAS No: 67036-44-6
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• MDL: MFCD29078482
• CID: 965257
• PubChem ID: 14587545
• Update Time: 2025-09-27

Methyl 2-(5-oxopyrrolidin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(5-oxopyrrolidin-2-yl)acetate
• (5-oxo-pyrrolidin-2-yl)-acetic acidmethyl ester
• (5-oxo-pyrrolidin-2-yl)acetic acid methyl ester
• AG-G-53331
• AGN-PC-001WGW
• AK140158
• CTK5C5652
• KB-208803
• methyl (S)-5-oxo-2-pyrrolidineacetate
• methyl S-2-oxo-5-pyrrolidynylacetate
• Z1198183496
• DTXSID00561929
• 82435-96-9
• AT14445
• Methyl (S)-2-(5-Oxo-2-pyrrolidinyl)acetate
• DiosbulbinD
• AKOS006329824
• (5-OXO-PYRROLIDIN-2-YL)-ACETIC ACID METHYL ESTER
• 67036-44-6
• Methyl (5-oxopyrrolidin-2-yl)acetate
• rac.-2-Oxo-5-pyrrolidinylessigsauremethylester
• EN300-6881567
• MFCD29078482
• SY264730
• SCHEMBL21565344
• Methyl2-(5-oxopyrrolidin-2-yl)acetate

• MDL： MFCD29078482
• Inchi： 1S/C7H11NO3/c1-11-7(10)4-5-2-3-6(9)8-5/h5H,2-4H2,1H3,(H,8,9)
• InChI Key： CFABROWAKYVCGK-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC(=O)OC)N1

Computed Properties

• Exact Mass: 157.07393
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.132
• Boiling Point: 311.3°C at 760 mmHg
• Flash Point: 142.1°C
• Refractive Index: 1.454
• PSA: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on Methyl 2-(5-oxopyrrolidin-2-yl)acetate

Methyl 2-(5-Oxopyrrolidin-2-Yl)Acetate: A Comprehensive Overview

Methyl 2-(5-Oxopyrrolidin-2-Yl)Acetate, also known by its CAS registry number CAS No. 67036-44-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidinone ring fused with an acetate group. The molecule's versatility has made it a valuable intermediate in the synthesis of various bioactive compounds, particularly in the development of novel therapeutic agents.

The synthesis of Methyl 2-(5-Oxopyrrolidin-2-Yl)Acetate involves a series of well-established organic reactions, including cyclization and esterification processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways, aligning with the growing demand for sustainable chemical manufacturing practices. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, further enhancing the compound's accessibility for large-scale applications.

One of the most promising applications of Methyl 2-(5-Oxopyrrolidin-2-Yl)Acetate lies in its role as a precursor in drug discovery. The compound's structural features make it an ideal building block for constructing complex molecular frameworks, particularly those with potential pharmacological activity. For instance, studies have demonstrated its utility in the synthesis of inhibitors targeting key enzymes involved in metabolic disorders and neurodegenerative diseases. These findings underscore the compound's potential to contribute to the development of next-generation therapeutics.

In addition to its pharmacological applications, Methyl 2-(5-Oxopyrrolidin-2-Yl)Acetate has been investigated for its role in materials science. Researchers have explored its use as a monomer in polymer synthesis, where its reactivity and functionality can be tailored to produce materials with specific mechanical and thermal properties. This dual functionality highlights the compound's versatility across multiple disciplines.

Recent studies have also focused on understanding the environmental impact and toxicity profile of Methyl 2-(5-Oxopyrrolidin-2-Yl)Acetate. Eco-friendly degradation pathways have been proposed to minimize its environmental footprint, while toxicological assessments have provided insights into its safety profile for human use. These efforts are crucial for ensuring responsible use and handling of the compound in both industrial and research settings.

The increasing interest in Methyl 2-(5-Oxopyrrolidin-2-Yl)Acetate is reflected in its growing presence in scientific literature and industry reports. Its unique combination of structural features, synthetic accessibility, and diverse applications positions it as a key player in modern chemical research. As ongoing investigations continue to uncover new potentials, this compound is poised to make significant contributions to various fields, from drug discovery to materials science.